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Compound of Interest

Compound Name: L-Leucinol

Cat. No.: B1674794

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for L-Leucinol
(CAS No. 7533-40-6), a versatile chiral amino alcohol widely used as a building block in the
synthesis of pharmaceuticals and other specialty chemicals. Due to its hazardous properties, a
thorough understanding and implementation of appropriate safety measures are imperative
when handling this compound in a laboratory or manufacturing setting.

Hazard Identification and Classification

L-Leucinol is classified as a hazardous substance under the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS). However, the specific classification can vary
between suppliers, reflecting different concentrations or available data. The most consistently
reported hazards are related to its effects on the skin, eyes, and respiratory system. Some
sources also indicate hazards related to combustibility and oral toxicity.

For the purpose of ensuring the highest level of safety, this guide adopts a conservative
approach, incorporating the more stringent hazard classifications reported in safety data sheets
(SDS).

GHS Classification Summary:
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Hazard Class Category Signal Word Hazard Statement
o H302: Harmful if
Acute Toxicity, Oral Category 4 Danger
swallowed.[1]
H314: Causes severe
_ skin burns and eye
Skin )
Category 1/2 Danger / Warning damage.[1] / H315:

Corrosion/Irritation S
Causes skin irritation.

[2](3]

H318: Causes serious
Serious Eye ] eye damage.[1] /
o Category 1/2 Danger / Warning )
Damage/Eye Irritation H319: Causes serious

eye irritation.[2][3]

Specific Target Organ
. ) ] H335: May cause
Toxicity (Single Category 3 Warning ) o
respiratory irritation.[2]
Exposure)
L H227: Combustible
Flammable Liquids Category 4 Danger

liquid.[1][3]

Note: There are discrepancies in the classification of skin and eye effects, with some sources
listing Category 1 (corrosion/serious damage) and others Category 2 (irritation). It is prudent to
handle L-Leucinol as a substance capable of causing severe skin and eye damage.

Pictograms:
alt text
alt text
alt text

Physical and Chemical Properties

A clear understanding of the physical and chemical properties of L-Leucinol is essential for its
safe handling and storage.
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Property Value
Molecular Formula CeH1sNO
Molecular Weight 117.19 g/mol
Clear, colorless to slightly yellow liquid/oil or
Appearance ]
solid[4][5]
Boiling Point 198-200 °CJ[2]
Flash Point 91 °C (195.8 °F) - closed cup
Density 0.917 g/mL at 25 °CJ6]
N Soluble in chloroform, dichloromethane, ethyl
Solubility
acetate, DMSO, acetone.[6]
- Stable under recommended storage conditions.
Stability

[2] Air sensitive.[1]

Toxicological Information

A significant gap in the available safety data for L-Leucinol is the absence of quantitative
toxicological values such as LD50 (median lethal dose) and LC50 (median lethal
concentration). Multiple safety data sheets explicitly state that no acute toxicity information is
available for the product or that the toxicological properties have not been fully investigated.[2]

[5]

Therefore, all handling procedures must be based on the precautionary principle, assuming a
high level of toxicity in the absence of definitive data.

Routes of Exposure: Inhalation, ingestion, skin and eye contact.

Acute Effects:

o Oral: Harmful if swallowed. May cause irritation of the digestive tract.[1][5]
 Inhalation: May cause respiratory tract irritation.[2][5]

o Skin: Causes severe skin burns or irritation.[1][2]
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o Eyes: Causes serious eye damage or irritation.[1][2]

Chronic Effects: Information on the chronic health effects of L-Leucinol is not readily available.

Experimental Protocols and Handling Procedures

Due to its hazardous nature, L-Leucinol must be handled with strict adherence to safety
protocols. The following sections outline general and specific procedures for the safe handling
of this compound.

Engineering Controls

o Ventilation: All work with L-Leucinol should be conducted in a well-ventilated area,
preferably within a certified chemical fume hood to minimize inhalation of vapors.[5]

o Emergency Equipment: An emergency eyewash station and safety shower must be readily
accessible in the immediate work area.[1]

Personal Protective Equipment (PPE)

A comprehensive assessment of the risks associated with the specific procedure should be
conducted to determine the appropriate level of PPE. The following are minimum requirements:

o Eye and Face Protection: Chemical safety goggles are mandatory. A face shield should also
be worn when there is a risk of splashing.[1]

e Skin Protection:

o Gloves: Chemical-resistant gloves (e.g., nitrile, neoprene) must be worn. Gloves should be
inspected for any signs of degradation or perforation before use and disposed of properly
after handling the chemical.

o Lab Coat: A flame-resistant lab coat or chemical-resistant apron should be worn over
personal clothing.

o Respiratory Protection: If working outside of a fume hood or if there is a risk of generating
aerosols, a NIOSH-approved respirator with an appropriate cartridge for organic vapors
should be used.[1][5]

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC179970050&productDescription=L-%28%2B%29-LEUCINOL%2C+98%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/132_367570749_L-LEUCINOL-CASNO.7533-40-6-MSDS.pdf
https://www.benchchem.com/product/b1674794?utm_src=pdf-body
https://www.benchchem.com/product/b1674794?utm_src=pdf-body
https://www.benchchem.com/product/b1674794?utm_src=pdf-body
https://m.chemicalbook.com/ProductMSDSDetailCB2781730_EN.htm
https://www.fishersci.com/store/msds?partNumber=AC179970050&productDescription=L-%28%2B%29-LEUCINOL%2C+98%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC179970050&productDescription=L-%28%2B%29-LEUCINOL%2C+98%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC179970050&productDescription=L-%28%2B%29-LEUCINOL%2C+98%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB2781730_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674794?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

General Handling Workflow

The following diagram illustrates a logical workflow for the safe handling of L-Leucinol in a
laboratory setting.
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Safe handling workflow for L-Leucinol.
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Storage and Incompatibility

Proper storage of L-Leucinol is crucial to maintain its stability and prevent hazardous
reactions.

Storage Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area.
[5] Keep away from heat, sparks, and open flames.[5] Due to its air sensitivity, storage under
an inert atmosphere (e.g., nitrogen or argon) is recommended.[1]

Incompatible Materials: L-Leucinol is incompatible with strong oxidizing agents and strong
acids.[1][5] Contact with these substances should be avoided.

First Aid and Emergency Procedures

In the event of exposure or a spill, immediate and appropriate action is critical.

First Aid Measures

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][5]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Seek immediate medical attention.[1]

Inhalation: Remove the victim to fresh air. If not breathing, give artificial respiration. If
breathing is difficult, give oxygen. Seek immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, rinse their mouth with
water and give 2-4 cupfuls of water to drink. Never give anything by mouth to an
unconscious person. Seek immediate medical attention.[5]

Spill and Leak Procedures
o Small Spills:

o Ensure adequate ventilation and wear appropriate PPE.

o Remove all sources of ignition.[5]
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o Absorb the spill with an inert, non-combustible material such as sand, earth, or vermiculite.

[5]

o Collect the absorbed material into a suitable, labeled container for hazardous waste
disposal.

o Clean the spill area thoroughly with soap and water.
o Large Spills:
o Evacuate the area immediately.

o Contact your institution's environmental health and safety (EHS) department or emergency
response team.

o Prevent the spill from entering drains or waterways.

Disposal Considerations

All waste containing L-Leucinol must be handled as hazardous waste. Dispose of in
accordance with local, state, and federal regulations. Do not dispose of down the drain.

Conclusion

L-Leucinol is a valuable chemical reagent with significant hazardous properties. A
comprehensive understanding of these hazards, coupled with strict adherence to the safety
and handling procedures outlined in this guide, is essential for the protection of researchers,
scientists, and drug development professionals. The lack of quantitative toxicity data
underscores the importance of a conservative and cautious approach to handling this
compound. Always consult the most recent Safety Data Sheet from your supplier before use
and ensure that all laboratory personnel are adequately trained in its safe handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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